Cas no 19878-61-6 (1,3,4-Thiadiazole,2,5-bis[(1,1,3,3-tetramethylbutyl)dithio]-)

• Product Name: 1,3,4-Thiadiazole,2,5-bis[(1,1,3,3-tetramethylbutyl)dithio]-
• CAS No: 19878-61-6
• MF: C₁₈H₃₄N₂S₅
• MW: 438.800958156586
• CID: 182545
• PubChem ID: 88291
• Update Time: 2025-04-19

1,3,4-Thiadiazole,2,5-bis[(1,1,3,3-tetramethylbutyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole,2,5-bis[(1,1,3,3-tetramethylbutyl)dithio]-
• 2,5-bis(2,4,4-trimethylpentan-2-yldisulfanyl)-1,3,4-thiadiazole
• 1,3,4-Thiadiazol-2,5-bis-t-octyldisulfid
• 2,5-Bis((1,1,3,3-tetramethylbutyl)dithio)-1,3,
• 2,5-bis-(1,1,3,3-tetramethyl-butyldisulfanyl)-[1,3,4]thiadiazole
• 2,5-Bis-(tert.octyldithio)-1,3,4-thiadiazol
• 2,5-Bis(tert-octyldithio)-1,3,4-thiadiazole
• 2,5-bis[(1,1,3,3-tetramethylbutyl)dithio]-1,3,4-thiadiazole
• AC1Q7EBI
• AG-E-45289
• Amoco 150
• AR-1D3984
• CTK4E2624
• EINECS 243-389-4
• vanlbue 826 (RT)
• 1,3,4-Thiadiazole,2,5-bis[(1,1,3,3-tetraMethylbutyl)dithio]
• DTXSID30173630
• 19878-61-6
• 1,3,4-Thiadiazole, 2,5-bis[(1,1,3,3-tetramethylbutyl)dithio]-
• 2,5-Bis((1,1,3,3-tetramethylbutyl)dithio)-1,3,4-thiadiazole
• SCHEMBL284049
• NS00026468

• Inchi： 1S/C18H34N2S5/c1-15(2,3)11-17(7,8)24-22-13-19-20-14(21-13)23-25-18(9,10)12-16(4,5)6/h11-12H2,1-10H3
• InChI Key： LRYZVOQZDMSPCB-UHFFFAOYSA-N
• SMILES： S(C(C)(C)CC(C)(C)C)SC1=NN=C(S1)SSC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 438.13292
• Monoisotopic Mass: 438.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2
• XLogP3: 7.5

Experimental Properties

• Density: 1.14
• Boiling Point: 517.1°Cat760mmHg
• Flash Point: 266.5°C
• Refractive Index: 1.572
• PSA: 25.78